N-(2,5-dimethylpyrazol-3-yl)-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-(2,5-dimethylpyrazol-3-yl)-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C13H14FN3O/c1-9-7-12(17(2)16-9)15-13(18)8-10-5-3-4-6-11(10)14/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key: KZPJMFOTPJUUMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC2=CC=CC=C2F)C
• Molecular Formula: C13H14FN3O
• Molecular Weight: 247.27 g/mol

Description

N-(2,5-dimethylpyrazol-3-yl)-2-(2-fluorophenyl)acetamide, also known as DFP-10825, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the family of pyrazole derivatives and has been found to exhibit promising pharmacological activities.

Mechanism of Action

More research is needed to understand the exact mechanism of action of N-(2,5-dimethylpyrazol-3-yl)-2-(2-fluorophenyl)acetamide. This can help to identify new therapeutic targets and improve the efficacy of this compound.
3. Combination therapy: this compound has been found to exhibit synergistic effects when combined with other compounds such as chemotherapy drugs. Further research is needed to explore the potential of combination therapy using this compound and other compounds.
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various medical conditions. Further research is needed to establish its safety and efficacy in humans and to identify new therapeutic targets and potential combination therapies.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylpyrazol-3-yl)-2-(2-fluorophenyl)acetamide has several advantages and limitations for lab experiments. Some of the advantages include:
1. High potency: this compound has been found to exhibit high potency in various preclinical studies, making it a promising compound for further research.
2. Versatile: This compound has been studied for its potential in various medical conditions, making it a versatile compound for research.
Some of the limitations of this compound for lab experiments include:
1. Limited research: Despite its promising results in preclinical studies, there is limited research on the safety and efficacy of this compound in humans.
2. Complex synthesis: The synthesis of this compound is a complex process that requires expertise and specialized equipment, making it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-(2,5-dimethylpyrazol-3-yl)-2-(2-fluorophenyl)acetamide. Some of these include:
1. Clinical trials: Further research is needed to determine the safety and efficacy of this compound in humans. Clinical trials can help to establish the optimal dosage, administration route, and potential side effects of this compound.
2.

Synthesis Methods

The synthesis of N-(2,5-dimethylpyrazol-3-yl)-2-(2-fluorophenyl)acetamide involves the reaction between 2-fluorobenzoyl chloride and 2,5-dimethylpyrazole in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound, which can be further purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-(2,5-dimethylpyrazol-3-yl)-2-(2-fluorophenyl)acetamide has been extensively studied for its therapeutic potential in various medical conditions. Some of the areas of research where this compound has shown promising results include:
1. Cancer: this compound has been found to exhibit potent anti-cancer activity in various preclinical studies. It works by inhibiting the activity of certain enzymes that are essential for the growth and proliferation of cancer cells.
2. Neurodegenerative diseases: This compound has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. It has been found to exhibit neuroprotective effects by preventing the death of neurons and reducing inflammation in the brain.
3. Inflammatory disorders: this compound has also been studied for its anti-inflammatory properties. It works by inhibiting the activity of certain enzymes that are involved in the production of inflammatory molecules.